![molecular formula C4H7N5 B6162098 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine CAS No. 803739-51-7](/img/no-structure.png)
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine
Overview
Description
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine, also known as TTP, is a heterocyclic compound that has been studied extensively for its potential applications in medical and scientific research. TTP is a five-membered ring-containing two nitrogen atoms and one carbon atom, with the two nitrogen atoms connected by a double bond. TTP has been studied for its potential use in a variety of areas, including drug design, molecular biology, and materials science.
Scientific Research Applications
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been studied extensively for its potential applications in a variety of scientific research areas. In molecular biology, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been used as a DNA-binding molecule, as it has been shown to bind to double-stranded DNA and interact with other DNA-binding proteins. In drug design, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been studied for its potential use as a drug delivery system, as it has the ability to bind to specific targets and release drugs in a controlled manner. In materials science, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been used as a building block for the synthesis of nanomaterials, such as nanowires and nanotubes.
Mechanism of Action
The exact mechanism of action of 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine is not yet fully understood. However, it is believed to interact with DNA molecules through hydrogen bonding and electrostatic interactions. In addition, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been shown to interact with other proteins, such as transcription factors, to regulate gene expression.
Biochemical and Physiological Effects
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been studied for its potential effects on biochemical and physiological processes. In animal studies, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been shown to inhibit the growth of cancer cells, as well as to reduce inflammation and oxidative stress. In addition, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been shown to have anti-viral activity, as it has been shown to inhibit the replication of viruses such as HIV and influenza.
Advantages and Limitations for Lab Experiments
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has several advantages as a research tool, including its low cost and easy synthesis. In addition, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has a low toxicity, making it safe to use in laboratory experiments. However, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine is not as stable as some other compounds, and can degrade quickly in the presence of light or heat.
Future Directions
As 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine has been shown to have potential applications in a variety of areas, there are many potential future directions for research. For example, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine could be studied for its potential use in targeted drug delivery, as well as for its potential use in the development of new materials. In addition, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine could be studied for its potential effects on other biochemical and physiological processes, such as inflammation and oxidative stress. Finally, 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine could be studied for its potential use in the development of new drugs and therapeutic agents.
Synthesis Methods
4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine can be synthesized in a variety of ways, including through a reaction between hydrazine and 1,3-dichloro-5,5-dimethylhydantoin, followed by a cyclization reaction. This method is relatively simple and can be used to produce 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine in high yields. Other methods of synthesis include a reaction between hydrazine and 1,3-dichloro-5,5-dimethylhydantoin in the presence of a base, or a reaction between hydrazine and 1,3-dichloro-5,5-dimethylhydantoin in the presence of a catalyst.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine involves the reaction of 5-amino-1H-tetrazole with cyanic acid followed by cyclization with guanidine. The resulting intermediate is then reacted with 2,4-dichloro-5-methylpyrimidine to yield the final product.", "Starting Materials": [ "5-amino-1H-tetrazole", "cyanic acid", "guanidine", "2,4-dichloro-5-methylpyrimidine" ], "Reaction": [ "Step 1: React 5-amino-1H-tetrazole with cyanic acid to form 5-cyanotetrazole.", "Step 2: Cyclize 5-cyanotetrazole with guanidine to form 4-guanidino-5-cyanotetrazole.", "Step 3: React 4-guanidino-5-cyanotetrazole with 2,4-dichloro-5-methylpyrimidine to yield 4H,5H,6H,7H-[1,2,3,4]tetrazolo[1,5-a]pyrimidine." ] } | |
CAS RN |
803739-51-7 |
Molecular Formula |
C4H7N5 |
Molecular Weight |
125.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
